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Compound of Interest

Compound Name: Erucyl alcohol

Cat. No.: B1231324

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of erucyl alcohol waste.

Frequently Asked Questions (FAQs)
1. What is erucyl alcohol and what are its primary hazards?

Erucyl alcohol, also known as (Z)-docos-13-en-1-ol, is a long-chain fatty alcohol.[1][2][3][4] It
is a white, soft, and almost odorless solid that is combustible.[1][3] While it is not classified
under GHS for specific hazards, it is crucial to handle it with care to avoid potential skin or eye
irritation.[5][6]

2. What personal protective equipment (PPE) is required when handling erucyl alcohol?

To ensure safety, the following PPE should be worn:

Eye/Face Protection: Tightly fitting safety goggles with side-shields.[5]

Skin Protection: Chemical-impermeable gloves and fire/flame resistant and impervious
clothing.[5]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, a full-face
respirator is recommended.[5]

w

. How should erucyl alcohol be stored?
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Store erucyl alcohol in a tightly closed container in a dry, cool, and well-ventilated place.[5] It
should be stored away from foodstuff containers and incompatible materials.[5] For long-term
storage, a temperature of -20°C is recommended.[3]

4. What should | do in case of accidental contact with erucyl alcohol?

» Skin Contact: Immediately take off contaminated clothing and wash the affected area with
soap and plenty of water. Consult a doctor if irritation persists.[5]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]

 Ingestion: Rinse your mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[5]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, provide
artificial respiration and seek immediate medical attention.[5]

5. How do | handle a spill of erucyl alcohol?

For spills, it is important to avoid dust formation and contact with the substance.[5] Ensure
adequate ventilation, remove all sources of ignition, and use non-sparking tools.[5] The spilled
material should be collected and placed in a suitable, closed container for disposal.[5]

6. What is the proper method for disposing of erucyl alcohol waste?

Erucyl alcohol waste should be disposed of by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[5] Do not discharge it into sewer
systems or contaminate water, foodstuffs, or feed.[5] Contaminated packaging should be triple-
rinsed and offered for recycling or disposed of in a sanitary landfill after being rendered
unusable.[5]

Quantitative Data Summary
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Property Value Source
Molecular Formula C22H440 [1112]
Melting Point 33°C [1][3]
Boiling Point 225 °C / 5mmHg [11[3]
Flash Point 123.4 °C [11[3]
Density 0.847 g/cm3 [1][3]

Soluble in alcohol and most
Solubility organic solvents; low solubility [1112]

in water.

Experimental Protocols
Protocol for Safe Handling of Erucyl Alcohol

o Preparation: Before handling, ensure you are in a well-ventilated area and have all the
necessary PPE (safety goggles, chemical-impermeable gloves, lab coat).[5]

» Handling: Avoid contact with skin and eyes.[5] Also, avoid the formation of dust and aerosols.
[5] Use non-sparking tools to prevent ignition.[5]

o Storage: After use, store the erucyl alcohol in a tightly closed container in a cool, dry, and
well-ventilated area, away from incompatible materials.[5]

o Hygiene: Wash hands thoroughly after handling.

Protocol for Small-Scale Spill Cleanup

o Safety First: Ensure proper ventilation and wear appropriate PPE, including respiratory
protection if necessary.[5] Remove all potential sources of ignition from the area.[5]

o Containment: Prevent further spillage if it is safe to do so0.[5]

o Cleanup: Use spark-proof tools and explosion-proof equipment.[5] Collect the spilled
material and place it into a suitable, closed container for disposal.[5]
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» Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the collected waste and contaminated materials according to
institutional and local regulations.[5]

Visual Workflows
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Caption: Workflow for the safe handling of erucyl alcohol.
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Erucyl Alcohol Spill Occurs

Assess the Spill
(Size, Location, Hazards)

i

Wear Appropriate PPE

'

Remove Ignition Sources

'

Ensure Adequate Ventilation

'

Contain the Spill

'

Collect Spilled Material
(Use non-sparking tools)

i

Place in a Labeled, Closed Container

'

Decontaminate the Spill Area

'

Dispose of Waste
(Follow regulations)
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Erucyl Alcohol Waste Generated

Is the waste mixed with
other hazardous chemicals?

Follow disposal protocol for the

SRS N EiEr e S most hazardous component in the mixture

i

Label container clearly:
‘Erucyl Alcohol Waste'

'

Contact Environmental Health & Safety (EHS)
or licensed waste disposal service

i

Arrange for controlled incineration
or chemical destruction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Erucyl Alcohol Waste Management: A Technical Support
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231324#safe-handling-and-disposal-of-erucyl-
alcohol-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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